2-{1-(2-ethoxybenzyl)-4-[(3-methyl-1H-indol-2-yl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(2-ethoxyphenyl)methyl]-4-[(3-methyl-1H-indol-2-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C25H33N3O2/c1-3-30-25-11-7-4-8-20(25)16-28-14-13-27(17-21(28)12-15-29)18-24-19(2)22-9-5-6-10-23(22)26-24/h4-11,21,26,29H,3,12-18H2,1-2H3
• InChI Key: SQBVFYILJFUUST-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(CC2CCO)CC3=C(C4=CC=CC=C4N3)C
• Molecular Formula: C25H33N3O2
• Molecular Weight: 407.5 g/mol

Description

2-{1-(2-ethoxybenzyl)-4-[(3-methyl-1H-indol-2-yl)methyl]-2-piperazinyl}ethanol is a useful research compound. Its molecular formula is C25H33N3O2 and its molecular weight is 407.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 407.25727730 g/mol and the complexity rating of the compound is 519. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

Research on compounds with similar structural motifs to "2-{1-(2-ethoxybenzyl)-4-[(3-methyl-1H-indol-2-yl)methyl]-2-piperazinyl}ethanol" includes the synthesis and characterization of various derivatives. For instance, the oxidative debenzylation of 4-methoxy-α-methylbenzyl esters has been explored to introduce new protecting groups for carboxylic acids, demonstrating the versatility of related chemical structures in synthetic chemistry (Yoo et al., 1990).

Encapsulation and Catalysis

The encapsulation of molybdenum(VI) complex with thiazole-hydrazone ligand in zeolite Y has been studied, showing the potential of related compounds in catalysis. This research indicates how similar chemical frameworks can be utilized to enhance the efficiency and reusability of catalysts in the oxidation of primary alcohols and hydrocarbons (Ghorbanloo & Maleki Alamooti, 2017).

Antimicrobial Activity

Synthesis and evaluation of new pyridine derivatives have shown variable and modest antimicrobial activity, highlighting the therapeutic potential of compounds with structural similarities. This research underscores the importance of structural modifications in enhancing the biological activities of chemical compounds (Patel et al., 2011).